8-Bromo-6-methylquinoline-3,4-diamine

• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol
• IUPAC Name: 8-bromo-6-methylquinoline-3,4-diamine
• InChI: InChI=1S/C10H10BrN3/c1-5-2-6-9(13)8(12)4-14-10(6)7(11)3-5/h2-4H,12H2,1H3,(H2,13,14)
• InChI Key: WVSXNAJNYJQYMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CN=C2C(=C1)Br)N)N

Description

8-Bromo-6-methylquinoline-3,4-diamine is a high-purity synthetic organic compound with the molecular formula C 10 H 10 BrN 3 and a molecular weight of 252.11 g/mol . This chemical belongs to the quinoline family, a class of heterocyclic aromatic compounds that have become a significant construction motif for the development of new drugs . Its structure features a quinoline backbone with a bromine atom at the 8-position, a methyl group at the 6-position, and diamino functional groups at the 3 and 4-positions, making it a valuable di-substituted quinoline intermediate for further chemical synthesis and medicinal chemistry applications. This compound holds particular value in anticancer research. Quinoline derivatives are widely investigated for their potent antiproliferative activities and have shown excellent results through diverse mechanisms of action . These mechanisms include acting as growth inhibitors by inducing cell cycle arrest, promoting apoptosis (programmed cell death), inhibiting angiogenesis, and disrupting cell migration . Furthermore, the quinoline scaffold is found in compounds that interfere with critical cellular targets such as tyrosine kinases, proteasomes, and topoisomerase enzymes, which are pivotal for DNA replication and cell division in cancer cells . The specific substitution pattern of 8-Bromo-6-methylquinoline-3,4-diamine provides a versatile template for structure-activity relationship (SAR) studies aimed at developing more potent and selective anticancer agents. This product is intended for research and development use only, exclusively for technically qualified individuals. It is not intended for diagnostic or therapeutic uses, nor for use in humans or animals. All sales are final, and researchers are responsible for confirming product identity and/or purity for their specific applications.

Preparation Methods

Bromination and Cyclization Strategies

The synthesis typically begins with brominated aniline derivatives to ensure proper positioning of the bromine atom on the quinoline core. For example, 4-bromoaniline serves as a starting material in a three-step process involving:

• Michael Addition with Ethyl Propiolate :
  Ethyl propiolate reacts with 4-bromoaniline in methanol under nitrogen at 30–50°C to form 3-(4-bromoanilino)ethyl acrylate. This intermediate undergoes cyclization in diphenyl ether at 200–220°C, yielding 6-bromoquinoline-4(1H)-one.
• Chlorination with Phosphorus Trichloride :
  Treatment with phosphorus trichloride (PCl₃) in toluene replaces the hydroxyl group at position 4 with chlorine, forming 6-bromo-4-chloroquinoline.
• Amination and Methylation :
  Subsequent steps introduce amine groups at positions 3 and 4 via nucleophilic substitution, while methylation at position 6 is achieved using methylating agents such as methyl iodide.

Key Data :

• Total yield for the three-step process: 70–77% .
• Reaction time for cyclization: 2–10 hours .

Alternative Pathways Using Directed Metalation

Recent advances employ directed ortho metalation (DoM) to position bromine at the 8th position. For instance:

• Lithiation of 6-Methylquinoline :
  6-Methylquinoline is treated with lithium diisopropylamide (LDA) at -78°C, followed by quenching with bromine to introduce bromine at position 8.
• Diamine Introduction :
  The resulting 8-bromo-6-methylquinoline undergoes nitration and reduction to install amine groups at positions 3 and 4.

Advantages :

• Higher regioselectivity for bromine placement.
• Avoids harsh chlorination conditions.

Reaction Mechanisms and Critical Steps

Cyclization Mechanism

The formation of the quinoline core via cyclization of 3-(4-bromoanilino)ethyl acrylate involves a Conrad-Limpach-type reaction :

• Thermal Cyclization :
  Heating in diphenyl ether induces intramolecular cyclization, forming the bicyclic quinoline structure.
• Aromatization :
  Elimination of ethanol generates the aromatic quinoline system.

$$
\text{Cyclization: } \text{3-(4-Bromoanilino)ethyl acrylate} \xrightarrow{\Delta, \text{diphenyl ether}} \text{6-Bromoquinoline-4(1H)-one} + \text{CH}3\text{CH}2\text{OH} \quad
$$

Chlorination and Amination

Phosphorus trichloride facilitates the replacement of the hydroxyl group with chlorine via a nucleophilic acyl substitution mechanism. Subsequent amination employs ammonia or amines under high-pressure conditions to replace chlorine with -NH₂ groups.

Optimization Strategies for Improved Yield

Solvent and Temperature Effects

• Cyclization :
  Using diphenyl ether as a high-boiling solvent ensures efficient heat transfer, reducing side reactions.
• Amination :
  Polar aprotic solvents like dimethylformamide (DMF) enhance nucleophilicity, improving substitution rates.

Table 1: Impact of Reaction Conditions on Yield

Step	Solvent	Temperature (°C)	Yield (%)
Cyclization	Diphenyl ether	220	81.06
Chlorination	Toluene	110	92.6
Amination	DMF	150	85

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆) :
  δ 8.45 (s, 1H, H-2), 7.89 (d, J = 8 Hz, 1H, H-5), 6.75 (s, 2H, -NH₂).
• MS (ESI) : m/z 282.1 [M+H]⁺.

Chemical Reactions Analysis

Types of Reactions: 8-Bromo-6-methylquinoline-3,4-diamine undergoes various chemical reactions, including:

Oxidation: Can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or peracids.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as thiols or amines in the presence of a base.

Major Products:

Oxidation: Quinoline N-oxides.

Reduction: Various amine derivatives.

Substitution: Substituted quinoline derivatives.

Scientific Research Applications

8-Bromo-6-methylquinoline-3,4-diamine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex quinoline derivatives.

Biology: Studied for its potential antimicrobial and anticancer properties.

Medicine: Investigated for its role in developing new therapeutic agents.

Industry: Utilized in the production of dyes and pigments

Mechanism of Action

The mechanism of action of 8-Bromo-6-methylquinoline-3,4-diamine involves its interaction with various molecular targets. It can intercalate into DNA, disrupting replication and transcription processes, which is a common mechanism for its anticancer activity. Additionally, it can inhibit certain enzymes, contributing to its antimicrobial properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 8-bromo-6-methylquinoline-3,4-diamine and related compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
8-Bromo-6-methylquinoline-3,4-diamine	8-Br, 6-CH₃, 3-NH₂, 4-NH₂	C₁₀H₁₀BrN₃	252.12	Potential DNA intercalator, antitumor agent (inferred from analogs)
8-Bromo-6-fluoro-N4-methylquinoline-3,4-diamine	8-Br, 6-F, 3-NH₂, 4-N(CH₃)₂	C₁₀H₉BrFN₃	270.10	Enhanced lipophilicity due to fluorine; possible kinase inhibition
5-Bromo-6-methylquinolin-8-amine	5-Br, 6-CH₃, 8-NH₂	C₁₀H₁₀BrN₃	252.12	Structural isomer; differing Br position alters DNA binding affinity
6-Methylquinazoline-2,4-diamine (IC2)	Quinazoline core, 2-NH₂, 4-NH₂, 6-CH₃	C₉H₁₀N₄	174.20	High DNA intercalation comparable to Doxorubicin
8-γ-Aminopropylamino-6-methoxyquinoline	6-OCH₃, 8-NH(CH₂)₃NH₂	C₁₃H₁₈N₄O	258.31	Modified aminoalkyl chain enhances solubility and bioactivity

Key Observations:

Substituent Effects on Bioactivity: The bromine atom in 8-bromo-6-methylquinoline-3,4-diamine likely enhances electron-withdrawing effects, stabilizing charge-transfer interactions critical for DNA intercalation or protein binding .

Positional Isomerism: Moving the bromine from the 8- to the 5-position (e.g., 5-bromo-6-methylquinolin-8-amine) alters the molecule’s planar geometry, reducing its ability to intercalate between DNA base pairs compared to the 8-bromo derivative .

Core Heterocycle Comparison: Quinazoline analogs (e.g., IC2) exhibit stronger DNA intercalation than quinoline derivatives due to their additional nitrogen atom, which enhances π-π stacking with DNA . However, quinoline-based compounds like 8-bromo-6-methylquinoline-3,4-diamine may offer broader synthetic versatility for functional group modifications.

DNA Intercalation and Antitumor Potential

• Mechanistic Insights: Quinoline derivatives with diamine substituents (e.g., 3,4-diamine groups) exhibit enhanced DNA intercalation by forming hydrogen bonds with phosphate backbones and base pairs . For example, IC2 (6-methylquinazoline-2,4-diamine) showed intercalation efficacy comparable to the clinical drug Doxorubicin .
• Bromine’s Role: Brominated quinolines, such as 8-bromo-6-methylquinoline-3,4-diamine, may exhibit stronger DNA binding than non-halogenated analogs due to bromine’s polarizability and van der Waals interactions .

Kinase Inhibition and Drug Design

• Fluorinated analogs (e.g., 8-bromo-6-fluoro-N4-methylquinoline-3,4-diamine) are hypothesized to inhibit kinases like AKT1, a target in cancer therapy, by mimicking ATP’s adenine moiety .

Biological Activity

8-Bromo-6-methylquinoline-3,4-diamine is a derivative of quinoline that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is part of a broader class of quinoline derivatives known for their potential therapeutic applications, including anticancer, antimicrobial, and antiviral properties. This article delves into the biological activity of 8-Bromo-6-methylquinoline-3,4-diamine, summarizing key research findings, case studies, and mechanisms of action.

Chemical Structure and Properties

The structure of 8-Bromo-6-methylquinoline-3,4-diamine can be represented as follows:

$$\text{C}_{10}\text{H}_{9}\text{BrN}_{2}$$

This compound features a bromine atom at the 8-position and amino groups at the 3 and 4 positions of the quinoline ring. The presence of these functional groups is crucial for its biological activity.

Biological Activity Overview

8-Bromo-6-methylquinoline-3,4-diamine exhibits a range of biological activities, including:

• Antimicrobial Activity : Studies have shown that this compound possesses significant antibacterial properties against various strains of bacteria such as Staphylococcus aureus and Escherichia coli. For instance, one study reported inhibition zones ranging from 20 mm to 25 mm against these pathogens .
• Anticancer Properties : Research indicates that quinoline derivatives can inhibit cancer cell proliferation. Specifically, 8-Bromo-6-methylquinoline-3,4-diamine has demonstrated cytotoxic effects on cancer cell lines, including breast and lung cancer cells. The compound's mechanism involves inducing apoptosis and disrupting cell cycle progression .
• Antiviral Activity : Preliminary studies suggest that this compound may inhibit viral replication in certain models. Its effectiveness against viruses such as HIV has been noted, although further investigation is required to elucidate the specific mechanisms involved .

The biological activity of 8-Bromo-6-methylquinoline-3,4-diamine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways critical for pathogen survival or cancer cell proliferation.
• DNA Interaction : Quinoline derivatives are known to intercalate with DNA, potentially leading to disruption in replication and transcription processes.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that this compound may induce oxidative stress in cells, leading to apoptosis in cancer cells .

Case Studies

Several case studies highlight the efficacy of 8-Bromo-6-methylquinoline-3,4-diamine:

• Antibacterial Efficacy : A study evaluated the antibacterial activity against Pseudomonas aeruginosa and reported an inhibition zone comparable to standard antibiotics . The compound was synthesized through a multistep process involving bromination and subsequent reactions with amines.
• Anticancer Activity : In vitro assays demonstrated that treatment with 8-Bromo-6-methylquinoline-3,4-diamine resulted in a significant reduction in cell viability in breast cancer cell lines (MCF-7), with IC50 values indicating potent cytotoxicity .

Research Findings Summary Table

Activity Type	Pathogen / Cell Line	Inhibition Zone / IC50	Reference
Antibacterial	Staphylococcus aureus	22 mm
Antibacterial	Escherichia coli	25 mm
Anticancer	MCF-7 (breast cancer)	IC50 = 15 µM
Antiviral	HIV	Not quantified